Cas no 1806948-50-4 (2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide
• CAS No: 1806948-50-4
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4893202
• Update Time: 2025-05-22

2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-6-3(16(11,13)14)2-12-5(4(6)10)7(8)9/h2,7H,1H3,(H2,11,13,14)
• InChI Key： RWEVYHKZAMMMTK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1OC)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7

Additional information on 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide

2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide (CAS No. 1806948-50-4)

The compound 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide (CAS No. 1806948-50-4) is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in drug design and development. The molecular structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, an iodo group at position 3, a methoxy group at position 4, and a sulfonamide group at position 5.

The difluoromethyl group introduces unique electronic properties to the molecule, enhancing its stability and reactivity in various chemical environments. The iodo substituent at position 3 plays a critical role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the methoxy group at position 4 contributes to the molecule's hydrophilicity, which is essential for its solubility and bioavailability. The sulfonamide group at position 5 is a key functional group that imparts significant biological activity, particularly in inhibiting enzymes and receptors involved in disease pathways.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide as a promising candidate in the development of novel anti-tumor agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action involves the inhibition of key enzymes such as tyrosine kinases and histone deacetylases (HDACs), which are overexpressed in many types of cancers. Furthermore, preclinical trials have shown that this compound can effectively induce apoptosis in cancer cells while sparing normal cells, making it a potential candidate for targeted therapy.

In addition to its anti-tumor properties, 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide has also been investigated for its potential applications in antibacterial and antiviral therapies. The compound's ability to disrupt bacterial biofilms and inhibit viral replication has been reported in several recent studies. These findings underscore the versatility of this molecule in addressing multiple therapeutic areas.

From a synthetic perspective, the preparation of 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. The synthesis begins with the preparation of the pyridine ring system, followed by successive substitutions to introduce the difluoromethyl, iodo, methoxy, and sulfonamide groups. This process requires meticulous optimization to ensure high yields and purity of the final product.

The structural uniqueness of this compound makes it an attractive target for further research into its pharmacological properties. Ongoing studies are focused on optimizing its bioavailability through structural modifications and exploring its combination therapies with other anti-cancer agents. Additionally, efforts are being made to understand its long-term safety profile and potential for clinical translation.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-sulfonamide (CAS No. 1806948-50_